2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C16H10Cl2N4O4S/c17-9-4-5-12(13(18)6-9)15-20-21-16(26-15)27-8-14(23)19-10-2-1-3-11(7-10)22(24)25/h1-7H,8H2,(H,19,23)
• InChI Key: KNBMPGPDGPQLCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=NN=C(O2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl2N4O4S
• Molecular Weight: 425.2 g/mol

Description

2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(3-nitrophenyl)acetamide is a chemical compound that has been extensively studied in scientific research. This compound has been synthesized using various methods and has been found to have potential applications in the field of medicinal chemistry. In

Mechanism of Action

The mechanism of action of 2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(3-nitrophenyl)acetamide is not fully understood. However, it is believed to inhibit the growth of microorganisms by interfering with their DNA replication and protein synthesis.
Biochemical and Physiological Effects
In addition to its antimicrobial activity, this compound has been found to have other biochemical and physiological effects. It has been shown to have antioxidant activity and to inhibit the formation of reactive oxygen species. It has also been found to have anti-inflammatory activity and to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(3-nitrophenyl)acetamide in lab experiments is its potent antimicrobial activity. This makes it a useful tool for studying the mechanisms of bacterial and fungal growth and for developing new antimicrobial agents. However, one limitation of using this compound is its potential toxicity to mammalian cells. Careful dosing and safety precautions must be taken when using this compound in lab experiments.

Future Directions

There are several future directions for research on 2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(3-nitrophenyl)acetamide. One direction is to further elucidate its mechanism of action and to explore its potential as a lead compound for developing new antimicrobial agents. Another direction is to investigate its potential as an anti-inflammatory and antioxidant agent for treating various diseases, such as arthritis and cancer. Additionally, research could be done to optimize the synthesis method of this compound to improve yields and purity.

Scientific Research Applications

2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(3-nitrophenyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to have potent antimicrobial activity against various bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. It has also been found to have antifungal activity against Candida albicans.